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Compound of Interest

Compound Name: 7-Hydroxyheptanal

Cat. No.: B3188561

Audience: Researchers, scientists, and drug development professionals.

This technical guide provides essential molecular information for 7-Hydroxyheptanal, a
bifunctional organic compound featuring both a hydroxyl and an aldehyde group. This structure
makes it a valuable intermediate in various chemical syntheses.

Core Molecular Data

The fundamental molecular properties of 7-Hydroxyheptanal are summarized below. This data
is critical for stoichiometric calculations, analytical characterization, and experimental design.

Property Value Reference
Molecular Formula C7H1402 [11[2]1[3][4][5]
Molecular Weight 130.18 g/mol [21[31[5]
Exact Mass 130.099379685 Da [11[2]

Experimental Protocols and Further Research

The synthesis and application of 7-Hydroxyheptanal can be explored through various
experimental protocols. However, providing detailed, novel methodologies for specific
experiments falls outside the scope of this document. Researchers are encouraged to consult
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peer-reviewed chemical literature for established synthetic routes, purification techniques, and

analytical procedures.

Structural and Informational Relationship

The following diagram illustrates the logical connection between the common name of the
compound and its fundamental molecular properties.
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Caption: Logical flow from chemical name to molecular formula and weight.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b3188561#7-hydroxyheptanal-molecular-weight-and-
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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